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Compound of Interest

(S)-2-Bromo-3-phenylpropionic
Compound Name: o
aci

Cat. No.: B015847

An In-depth Technical Guide on the Molecular Weight of (S)-2-Bromo-3-phenylpropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the molecular weight of (S)-2-Bromo-3-
phenylpropionic acid, a compound of interest in various research and development
applications.

Chemical Identity and Properties

(S)-2-Bromo-3-phenylpropionic acid is a derivative of phenylpropionic acid. Accurate
determination of its molecular weight is fundamental for stoichiometric calculations in chemical
reactions, preparation of solutions with precise concentrations, and characterization in
analytical procedures.

Quantitative Data Summary

The key quantitative chemical data for (S)-2-Bromo-3-phenylpropionic acid are summarized
in the table below for ease of reference.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b015847?utm_src=pdf-interest
https://www.benchchem.com/product/b015847?utm_src=pdf-body
https://www.benchchem.com/product/b015847?utm_src=pdf-body
https://www.benchchem.com/product/b015847?utm_src=pdf-body
https://www.benchchem.com/product/b015847?utm_src=pdf-body
https://www.benchchem.com/product/b015847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CoHoBrO2[1][2][3][41[5]
Molecular Weight 229.07 g/mol [1][2][3][4][5]
Monoisotopic Mass 227.97859 Da[5]

Methodology for Molecular Weight Determination

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The molecular formula for (S)-2-Bromo-3-phenylpropionic acid is
CoHoBrOsa.

The calculation is based on the following atomic weights:
e Carbon (C): ~12.011 amu

e Hydrogen (H): ~1.008 amu

e Bromine (Br): ~79.904 amu

e Oxygen (O): ~15.999 amu

The molecular weight is calculated as follows:

(9 x Atomic Weight of C) + (9 x Atomic Weight of H) + (1 x Atomic Weight of Br) + (2 x Atomic
Weight of O)

(9 x 12.011) + (9 x 1.008) + (1 x 79.904) + (2 x 15.999) = 229.07 g/mol

Visualizations
Logical Relationship for Molecular Weight Calculation

The following diagram illustrates the components that contribute to the final molecular weight of
the compound.
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Molecular Formula
CoHoBrO2

9 x Carbon (C) 9 x Hydrogen (H)

1 x Bromine (Br) 2 x Oxygen (O)

> Sum of Atomic Weights [<€

Molecular Weight

229.07 g/mol

Click to download full resolution via product page

Calculation of Molecular Weight from Atomic Constituents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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